Cas no 89131-12-4 (Dabsyl-L-leucine)

Dabsyl-L-leucine structure
Dabsyl-L-leucine structure
Product Name:Dabsyl-L-leucine
CAS No:89131-12-4
MF:C20H26N4O4S
MW:418.509843349457
MDL:MFCD00059354
CID:711110
PubChem ID:87567956
Update Time:2025-09-19

Dabsyl-L-leucine Chemical and Physical Properties

Names and Identifiers

    • L-Leucine,N-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]sulfonyl]- (9CI)
    • Dabsyl-L-leucine
    • (2S)-2-[[4-[[4-(dimethylamino)phenyl]diazenyl]phenyl]sulfonylamino]-4-methylpentanoic acid
    • 4-Dimethylaminoazobenzene-4'-sulfonyl-L-leucine
    • D1456
    • Dbs-Leu-OH
    • N-(4-{(E)-[4-(Dimethylamino)phenyl]diazenyl}benzene-1-sulfonyl)-L-leucine
    • (S,E)-2-(4-((4-(dimethylamino)phenyl)diazenyl)phenylsulfonamido)-4-methylpentanoic acid
    • L-Leucine, N-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]sulfonyl]- (9CI)
    • N-[[4-[2-[4-(Dimethylamino)phenyl]diazenyl]phenyl]sulfonyl]-L-leucine (ACI)
    • L-Dabsylleucine
    • 89131-12-4
    • MFCD00059354
    • CS-0201812
    • (2S)-2-{4-[(1E)-2-[4-(dimethylamino)phenyl]diazen-1-yl]benzenesulfonamido}-4-methylpentanoic acid
    • HY-W142027
    • D89860
    • DB-230155
    • DTXSID40555049
    • Dabsyl-L-leucine (Dbs-L-Leu-OH)
    • MDL: MFCD00059354
    • Inchi: 1S/C20H26N4O4S/c1-14(2)13-19(20(25)26)23-29(27,28)18-11-7-16(8-12-18)22-21-15-5-9-17(10-6-15)24(3)4/h5-12,14,19,23H,13H2,1-4H3,(H,25,26)/t19-/m0/s1
    • InChI Key: DYCBTNVNACPQRN-IBGZPJMESA-N
    • SMILES: S(C1C=CC(N=NC2C=CC(N(C)C)=CC=2)=CC=1)(=O)(=O)N[C@H](C(=O)O)CC(C)C

Computed Properties

  • Exact Mass: 418.16700
  • Monoisotopic Mass: 418.16747650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 644
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 120

Experimental Properties

  • Melting Point: 190.0 to 194.0 deg-C
  • PSA: 119.81000
  • LogP: 5.41730

Dabsyl-L-leucine Pricemore >>

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Dabsyl-L-leucine Production Method

Production Method 1

Reaction Conditions
Reference
Operationally safe amino acid analysis with the dabsyl chloride system
Nieder, Michael; Hughes, Graham J.; Frutiger, Severine; Grom, Edgar, LaborPraxis, 1990, 14, 30-1

Dabsyl-L-leucine Raw materials

Dabsyl-L-leucine Preparation Products

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